Journal Name:Particle & Particle Systems Characterization
Journal ISSN:0934-0866
IF:3.467
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1521-4117
Year of Origin:1988
Publisher:Wiley-VCH Verlag
Number of Articles Per Year:171
Publishing Cycle:Bimonthly
OA or Not:Not
Monitoring food quality - effect of curcumin in the development of polyethylene/thermoplastic starch based smart packaging
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-05-16 , DOI: 10.1002/vnl.22004
Smart packaging relies on the one-to-one interaction of food with its packaging or its environment to monitor food quality and safety. Colorimetric pH indicators (synthetic, natural) working in a smart food packaging system are particularly striking when used with fresh foodstuffs such as fish and meat that perish quickly and require real-time freshness monitoring. In this study, curcumin (Cur) was used as a natural pH indicator to produce sustainable smart packaging material. Towards this objective, low-density polyethylene (LDPE) and thermoplastic starch (TPS) blend-based films containing Cur were prepared using a twin screw extrusion and hot-pressing processes. Besides, two different compositions of LDPE/TPS mixture (50/50 and 70/30) were used as the matrix. Thermal, mechanical, morphological properties, an affinity for water, and color change properties of LDPE/TPS/Cur films were investigated. They showed a significant color change from yellow to brown at pH: 10 at the end of the seventh day, especially in the 50 LDPE/50 TPS mixture. 50 LDPE/50 TPS mixture with 7% curcumin content gave the highest tensile strength of 8.03 Mpa. When the same mixture was used to monitor chicken meat spoilage at 25°C, meat samples have shown color changes from light yellow to light brown due to the increased content of total volatile basic amines. As a result, it has been suggested that 50 LDPE/50 TPS mixture containing 7% Cur can be used as a smart packaging material.
Detail
Effect of type of polymerization catalyst system on the degradation and stabilization of polyethylenes in the melt state—Part 4: Comparative antioxidant effectiveness on organoleptic extractables
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-03-27 , DOI: 10.1002/vnl.21998
Several polyethylene resins using Ziegler, metallocene, and Phillips catalyst technologies were examined to obtain more detailed information about the effect of different polymerization catalyst systems on the production of extractable thermo-oxidative degradation products formed during melt processing cycles. This produces volatile organoleptic components (VOCs and extractable) such as hydrocarbons, alcohols, aldehydes, ketones, and carboxylic acids. Although some of the oxidation products are in-chain bound, many are produced as free, easily extractable entities or volatile components. The purpose of this study is to identify the nature of the products by gas chromatography–mass spectrometry (GC–MS) and FTIR analysis. The identity of the VOCs formed is necessary to modify the product's quality or establish which are toxic and/or leachable with food products. The results show that the evolution of carbonyl products, nature, and quantity is influenced significantly by the polymer type and catalyst used. Over 300 organoleptics low molar mass degradation products, such as alkane, alkene, carbonyl, and alcohol functionalities were detected by GC–MS analysis coupled with FTIR analysis on hexane extractables. Certain stabilizers can control the generation of certain functionalities and inhibit others. Of importance was the discovery of the relationship between additive activity and structure and inhibition of the formation of specific types of oxidation functionalities to a particular catalyst system.
Detail
Bio-based compatibiliser enhancing the interface properties of CaCO3/recycled high-density polyethylene composites
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-05-14 , DOI: 10.1002/vnl.22011
The fabrication of composites of two or more materials with different polarities requires the use of compatibilisers to improve interface properties. However, most compatibilisers used for industrial production are derived from the cracking products of petroleum, which is a limited resource susceptible to price fluctuations and pollutes the environment. In this study, a new compatibiliser derived from renewable plant-oil-based products, ESO–G–OA, was designed and synthesized using epoxy soybean oil, oleic acid, and glycerol. Scanning electron microscopy results showed that ESO–G–OA can effectively improve the dispersion of CaCO3 in a recycled high-density polyethylene (reHDPE) matrix and reduce the interfacial gap between the two phases. The analysis of the mechanical properties showed that the ESO–G–OA-modified composite has higher tensile and impact strength than unmodified samples. The ESO–G–OA modification improved the thermal stability and melt flow of the composite and reduced the energy consumption during processing. Moreover, the excellent compatibility of ESO–G–OA can improve the comprehensive properties of CaCO3/reHDPE composites, compensating for the performance reduction caused by the multiple processing steps necessary to obtain reHDPE. This confirmed that ESO–G–OA has promising application prospects in the production of composites requiring compatibilisers.
Detail
A novel phytic acid based flame retardant to improve flame retardancy, hydrophobicity and mechanical properties of linear low-density polyethylene
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-03-04 , DOI: 10.1002/vnl.21991
Exploiting high phosphorus content of phytic acid, it was grafted onto magnesium hydroxide (MH) by neutralization reaction to obtain MGPA, a flame retardant. A current study investigated the effect of MGPA on hydrophobicity, flame retardancy, and mechanical properties of MGPA-linear low-density polyethylene (LLDPE) composites. The LLDPE composite with 50 parts of MGPA has the better flame retardancy and thermal stability with a limiting oxygen index of 23.3%, which is higher than that of neat LLDPE (17%). In addition, MGPA could effectively promoted LLDPE to form a continuous and compact char residue during combustion, which reduce the peak of heat release rate and total smoke production value of LLDPE composite by 70% and 36%, respectively, and the char residue rate increase to 67.5%. Furthermore, the maximum of loss-rate showed by LLDPE composite with MGPA reduce to 1.25%/min while the value of LLDPE composite with MH is 1.8%/min. Meanwhile, the LLDPE composite with MGPA show remarkable elongation at break and hydrophobicity, which are 398% and 99°, respectively. In addition, this study presents a substantial flame retardancy and interfacial compatibility of MGPA for extending the applications of flame-retardant LLDPE composites.
Detail
Effect of ecofriendly grapefruit peel extract on PVC thin films photostabilizing tested under harmful weathering conditions
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-06-16 , DOI: 10.1002/vnl.22029
Exposure to ultraviolet radiation triggers a photooxidative deterioration mechanism in plastics, resulting in bond breakage, release of volatile substances, overall weight reduction, generation of free radicals, and loose crosslinking. The aim of this study was to obtain a plant extract with appropriate concentration and use it to protect polyvinyl chloride (PVC) from photodegradation. PVC films containing different concentrations of naringin that were already extracted and TINUVIN 622 as a commercial stabilizer were investigated in this paper. UV light was used to irradiate PVC films for 300 h to test the photostability. After radiation, infrared spectra, weight loss, molecular weight reduction, and surface morphology examination for PVC films were studied. In comparison to blank film, the photodegradation of PVC films was significantly reduced by the naringin and TINUVIN 622 photostabilizers. The role of photostabilizers includes deactivating excited states (as quenchers), functioning as effective light filters (pigments and absorbers), scavenging radicals, and decomposing hydroperoxides.
Detail
In-depth rheological study of acrylic processing aids in rigid polyvinyl chloride applications
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-01-02 , DOI: 10.1002/vnl.21975
Acrylic processing aids are used widely in rigid polyvinyl chloride (PVC) applications. Key functions of processing aids in terms of processing and performance are discussed in the paper. Effect of molecular weight of acrylic processing aids on their functions are studied. Additionally, effect of processing conditions, such as temperature and shear on fusion characteristics of PVC formulations are investigated. Shear rate in the processing was varied by means of rotor speed in torque rheometer. Processing aids of comprehensive molecular weight range are evaluated in the study. It was observed that relatively lower molecular weight processing aids have different response to change in shear and temperature than higher molecular weight processing aids. Depending upon fusion conditions PVC formulations can yield either a single or double fusion peak. Generally, it was considered that ultra-high molecular weight processing aids yield a double fusion peak, however, it was demonstrated in the studies that it is not true. Fusion conditions, temperature, and shear are the main driving forces of fusion dynamics, resulting in either a single or double fusion peak. Relatively low molecular weight acrylic processing aids can also yield double fusion peak. Melt viscosity and shear thinning properties are also examined. Relatively lower molecular weight processing aids showed higher shear thinning behavior. Effect of temperature and shear on degree of fusion was studied. It was shown that optimum processing parameters can increase the degree of fusion by ~10%.
Detail
Intercalated rare earth hydrotalcite-like materials and their application in stabilizers in poly (vinyl chloride)
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-02-28 , DOI: 10.1002/vnl.21983
In this research, ZnAlLa-itaconate-LDHs was synthesized by means of Co-precipitation-hydrothermal method. The effects of aluminum-lanthanum ratio, co-precipitation time, hydrothermal time, and hydrothermal temperature on the crystal structure were studied. As a result, the optimum condition was found to be: n(Al3+): n(La3+) = 10:1, co-precipitation time 24 h, hydrothermal time 8 h, and hydrothermal temperature 180°C. The influence of ZnAlLa-itaconate-LDHs on the thermal stability properties and plasticizing properties of PVC were investigated, exhibiting long-term stability of 76 min with short plasticizing time of 1.11 min. Long-term thermal stability mechanism was studied by FTIR before and after hydrochloric acid treatment. It was demonstrated that the thermal stabilizer ZnAlLa-itaconate-LDHs prevented the rupture of the CCl bond in PVC and inhibited the development of HCl. Consequently, impeded the production of CC bond and playing a role in thermal stabilization of PVC.
Detail
Characterization of hemp fiber fire reaction
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-01-28 , DOI: 10.1002/vnl.21978
Integrating bio-resources in materials allows to reduce the environmental impact of the building industry. This study deals with fire-retardant treatments, alternative to boric acid and ammonium salts solutions, applied to hemp fibers for thermal insulation application. The aim is to limit the energy, sanitary and environmental impacts of the treatment, while optimizing the technical performances. A laboratory protocol evaluates the flame-retardant effect of the developed treatments. Treated fibers, including commercial treatments, are subjected to characterization tests: direct ignition small flame, thermal analysis (thermogravimetric analysis [TGA], differential thermal analysis [DTA]), pyrolysis-combustion flow calorimeter and cone calorimeter. Some of the methods have been adapted to be applied to fibrous materials. The obtained results orientate the formulation of a treatment and highlight the complementarity of the analysis methods. Coupling the results, the ConeTools's predictive model leads to the estimation of the reaction to fire class according to the Euroclass. Euroclass C appears accessible with a tailored treatment.
Detail
Improving the thermal stability of polysulfidic crosslinks by hexamethylene-1, 6-bis(thiosulfate) disodium salt as the curing agent of natural rubber
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-04-18 , DOI: 10.1002/vnl.22003
When vulcanized with sulfur, the natural rubber (NR) usually accompanies reversion, and the proportion of polysulfidic crosslinks decreases considerably, leading to significantly performance decay. In the rubber industry, hexamethylene-1, 6-bis(thiosulfate) disodium salt (HTS) is used as a multifunctional agent to improve not only the reversion and fatigue properties of NR, but also the adhesive properties between NR and steel cords. However, there is few research about the working mechanism of HTS. In this work, HTS is added to belt compounds in doses of 0 to 5 phr. The cure characteristics, crosslinking structures, physical-mechanical properties, dynamic viscoelastic behavior, and T-pull adhesion forces of the NR composites are investigated. The results show that the total crosslinking density and T-pull adhesion forces of the composites both pass through a maximum and then decrease with the increasing dosage of HTS. Meanwhile, the formation of hybrid crosslinks during the prolonged cure time enhances the thermal stability and retention of the polysulfidic crosslinks of the NR composites. Surprisingly, the reduction in the proportion of polysulfidic crosslinks from optimum cure time (Tc90) to 60 min just reaches 15.9% with the addition of 5 phr HTS, whereas that value is 30.9% without adding HTS, which shows the excellent antireversion ability of the HTS in the belt compound. Our work reveals some new features of HTS, which can lead to a more profound understanding of HTS.
Detail
Boosting flame retardancy of thermoplastic polyurethane: Synergistic effect of nickel phosphide nanoparticles and molybdenum disulfide nanosheets
Particle & Particle Systems Characterization ( IF 3.467 ) Pub Date: 2023-03-31 , DOI: 10.1002/vnl.22001
For the first time, a novel nanohybrid based on nickel phosphide (Ni2P) nanoparticles and molybdenum disulfide (MoS2) nanosheets was facilely synthesized for enhancing flame retardancy and smoke suppression of thermoplastic polyurethane (TPU). The synergistic effect on flame retardancy is proposed. TPU composite with 2 wt% Ni2P/MoS2 hybrid exhibits the best overall flame retardancy, while TPU composites with the same amount of individual Ni2P nanoparticles and MoS2 nanosheets are average in performance. Specifically, the 41.2% reduction of peak heat release rate (PHRR) is achieved for TPU/Ni2P/MoS2 composite, which is only 16.8% and 26.4% for TPU/Ni2P and TPU/MoS2 composites, respectively. In addition, a more intact protective char layer of TPU/Ni2P/MoS2 composite can be observed. These results clearly suggest the synergistic effect between Ni2P nanoparticles and MoS2 nanosheets. It is hypothesized that physical barrier effect and chemical catalytic ability of Ni2P/MoS2 hybrid contribute to the dramatic reduction of heat release and smoke production. The strategy proposed here is a simple yet efficient approach to fabricate high-performance MoS2-based flame retardants.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 CHEMISTRY, PHYSICAL 物理化学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.40 37 Science Citation Index Expanded Not
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